Technical Guide: Physical Properties of Tert-butyl (1-formylcyclopropyl)carbamate
Technical Guide: Physical Properties of Tert-butyl (1-formylcyclopropyl)carbamate
For Researchers, Scientists, and Drug Development Professionals
Introduction
Tert-butyl (1-formylcyclopropyl)carbamate is a bifunctional organic molecule of interest in medicinal chemistry and drug discovery. Its structure, incorporating a reactive aldehyde, a protected amine (Boc group), and a strained cyclopropyl ring, makes it a valuable building block for the synthesis of complex molecular architectures. This document provides a comprehensive overview of its known physical properties, detailed experimental protocols for their determination, and a representative synthetic workflow.
Core Physical Properties
The physical characteristics of Tert-butyl (1-formylcyclopropyl)carbamate are essential for its handling, storage, and application in synthetic chemistry. The following table summarizes the key quantitative data available for this compound.
| Physical Property | Value | Source(s) |
| Molecular Formula | C₉H₁₅NO₃ | - |
| Molecular Weight | 185.22 g/mol | [1] |
| Melting Point | 76.5-78.5 °C | [1] |
| Boiling Point | 280.7 ± 19.0 °C (Predicted) | [1] |
| Density | 1.10 ± 0.1 g/cm³ (Predicted) | [1] |
| Appearance | White crystalline powder | |
| pKa | 10.88 ± 0.20 (Predicted) | [1] |
| Solubility | Soluble in organic solvents such as dichloromethane and tetrahydrofuran; limited solubility in water. | |
| Storage Conditions | -20°C, stored under a nitrogen atmosphere. |
Experimental Protocols
The following sections detail standardized laboratory procedures for the determination of the principal physical properties of solid organic compounds like Tert-butyl (1-formylcyclopropyl)carbamate.
Melting Point Determination
The melting point of a crystalline solid is a sensitive indicator of its purity.[2]
-
Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes, thermometer, mortar and pestle.[2][3]
-
Procedure:
-
A small sample of the compound is finely ground using a mortar and pestle.[3]
-
The open end of a capillary tube is pressed into the powdered sample to collect a small amount of material.[2][4]
-
The capillary tube is tapped gently to pack the sample into the sealed end, to a height of 1-2 mm.[2][3]
-
The capillary tube is placed in the heating block of the melting point apparatus alongside a calibrated thermometer.[2]
-
The sample is heated rapidly to a temperature approximately 10-15°C below the expected melting point.[1][4]
-
The heating rate is then reduced to 1-2°C per minute.[4]
-
The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range.[3]
-
The temperature at which the entire sample becomes liquid is recorded as the end of the melting range.[3]
-
For a pure compound, the melting range should be narrow (0.5-1.0°C).
-
Boiling Point Determination (Microscale Method)
Given that boiling point data for this compound is predicted, this microscale method is suitable for experimental verification with a small amount of substance.
-
Apparatus: Melting point apparatus, standard melting point capillary tube, a smaller, sealed capillary tube or glass insert, syringe or micropipette.[1]
-
Procedure:
-
A small, inverted, sealed capillary tube (or a custom-made glass insert) is placed inside a standard melting point capillary tube.[1]
-
Using a syringe or micropipette, a small amount of the liquid sample (approximately 5-10 µL) is introduced into the larger capillary tube.[1]
-
The tube is gently tapped to ensure the liquid settles at the bottom, surrounding the smaller inverted tube.[1]
-
The apparatus is heated, and a stream of bubbles will emerge from the inverted capillary as the liquid boils.[1][5]
-
The temperature at which a continuous and rapid stream of bubbles emerges is recorded as the boiling point.[6]
-
Density Determination of a Solid
The density of a solid organic compound can be determined by measuring the volume of a liquid it displaces.
-
Apparatus: Graduated cylinder, analytical balance, a liquid in which the solid is insoluble (e.g., water for water-insoluble compounds).[7][8][9]
-
Procedure:
-
The mass of a sample of the solid is accurately measured using an analytical balance.[10]
-
A graduated cylinder is partially filled with a liquid in which the solid is insoluble, and the initial volume is recorded.[7][9]
-
The weighed solid is carefully added to the graduated cylinder, ensuring it is fully submerged and that no liquid splashes out.[7][10]
-
Any air bubbles adhering to the solid should be dislodged.[10]
-
The final volume in the graduated cylinder is recorded.[7][9]
-
The volume of the solid is the difference between the final and initial liquid volumes.[7]
-
The density is calculated by dividing the mass of the solid by its determined volume.[10][11]
-
Solubility Determination
A qualitative assessment of solubility in various solvents provides insight into the polarity and functional groups of a compound.
-
Apparatus: Small test tubes, spatula, vortex mixer (optional), various solvents (e.g., water, dichloromethane, tetrahydrofuran).[12][13]
-
Procedure:
-
Approximately 10-25 mg of the solid compound is placed into a small test tube.[12][14]
-
About 0.75-1 mL of the chosen solvent is added to the test tube.[12]
-
The mixture is shaken vigorously or vortexed for 1-2 minutes.[12]
-
The mixture is observed to determine if the solid has dissolved completely, partially, or not at all.[15]
-
The process is repeated with a range of solvents of varying polarities.[12][13]
-
Representative Synthetic Workflow
Tert-butyl carbamates are pivotal intermediates in the synthesis of pharmaceuticals. The following diagram illustrates a generalized workflow for the synthesis of a more complex molecule starting from a protected amino acid, which is analogous to the utility of Tert-butyl (1-formylcyclopropyl)carbamate as a synthetic building block. This specific example depicts the condensation of an N-Boc protected amino acid with an amine to form an amide bond, a common step in drug development.
Caption: Generalized workflow for amide bond formation using an N-Boc protected amino acid.
References
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- 3. byjus.com [byjus.com]
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- 5. uomus.edu.iq [uomus.edu.iq]
- 6. chymist.com [chymist.com]
- 7. kbcc.cuny.edu [kbcc.cuny.edu]
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- 9. youtube.com [youtube.com]
- 10. chm.uri.edu [chm.uri.edu]
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